Cas no 1040744-02-2 (nigrospoxydon C)

• Product Name: nigrospoxydon C
• CAS No: 1040744-02-2
• Molecular Formula: C₁₄H₁₄O₇
• Molecular Weight: 294.25676
• CID: 2072162
• PubChem ID: 25016664

nigrospoxydon C Properties

Names and Identifiers

• nigrospoxydon C
• (+)-Nigrospoxydon C
• (1R,5R,6S)-5,6-Dihydroxy-3-(hydroxymethyl)-2-oxocyclohex-3-en-1-yl 3-hydroxybenzoic acid
• [(1R,5R,6S)-5,6-dihydroxy-3-(hydroxymethyl)-2-oxocyclohex-3-en-1-yl] 3-hydroxybenzoate
• ((1R,5R,6S)-5,6-dihydroxy-3-(hydroxymethyl)-2-oxocyclohex-3-en-1-yl) 3-hydroxybenzoate
• 1040744-02-2
• CHEMBL497687
• CHEBI:217988
• Nigrospoxydon C

• InChIKey： SNBAWTHXVVSPPU-UHFFFAOYSA-N
• Inchi： InChI=1S/C14H14O7/c15-6-8-5-10(17)12(19)13(11(8)18)21-14(20)7-2-1-3-9(16)4-7/h1-5,10,12-13,15-17,19H,6H2
• SMILES： OCC1=CC(O)C(O)C(OC(=O)c2cccc(O)c2)C1=O |t:2|

Computed Properties

• Exact Mass: 294.07395278Da
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 4
• Monoisotopic Mass: 294.07395278Da
• Heavy Atom Count: 21
• Complexity: 445
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.872999999999999
• Topological Polar Surface Area: 124Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives m-Hydroxybenzoic acid esters